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Compound Name: 2-Methyl-2-pentenal
CAS No.: 623-36-9
Cat. No.: B1584526
Get Quote
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Executive Summary

2-Methyl-2-pentenal (CAS: 623-36-9), an

-unsaturated aldehyde, serves as a critical volatile marker in both plant physiology and food
chemistry.[1][2] While naturally occurring in specific botanical matrices like Camellia sinensis
(tea) and Fragaria (strawberry), its most significant technical relevance lies in its formation as a
secondary oxidation product of polyunsaturated fatty acids (PUFAS).

This guide analyzes the compound's dual nature: as a bioactive plant volatile and as a
predictable marker of lipid degradation (specifically propanal condensation) in thermal
processing. It provides actionable protocols for its isolation and quantification using HS-SPME-
GC-MS.

Part 1: Chemical Identity & Physiochemical
Context[1]

For researchers in drug discovery and flavor chemistry, understanding the electrophilic nature
of 2-Methyl-2-pentenal is vital. Its structure allows it to act as a Michael acceptor, potentially
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interacting with nucleophilic residues in biological systems.

Property Specification Technical Note

Often exists as a mixture,
IUPAC Name (E)-2-methylpent-2-enal though (E)-isomer

predominates sterically.

CAS Number 623-36-9
Molecular Formula MW: 98.14 g/mol
Characterized by "green,"
_ "herbal," and "fruity" notes;
Odor Threshold ~0.5 - 1.0 ppb (Air) )
pungent at high
concentrations.[2][3]
Moderately lipophilic; readil
LogP 1.60 ypop Y
crosses cellular membranes.
Susceptible to oxidation (to 2-
o ] methyl-2-pentenoic acid) and
Reactivity High

nucleophilic attack (Michael
addition).

Part 2: Natural Occurrence in Flora & Fauna

The occurrence of 2-Methyl-2-pentenal is rarely static; it is typically a dynamic response to
stress, maturation, or thermal processing.

Botanical Sources

o Tea (Camellia sinensis):

o Context: Found significantly in the volatiles of tea flowers during the blooming stage and in
processed black tea.

o Function: Acts as a semiochemical. Research indicates it plays a role in the chemical
ecology of the tea green leafhopper (Empoasca onukii), functioning as a kairomone that
can attract specific pests or predators depending on concentration.
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o Strawberry (Fragaria x ananassa):
o Context: Contributes to the "green" freshness profile of the fruit.

o Mechanism: Generated via the lipoxygenase (LOX) pathway acting on linolenic acid
during fruit ripening or tissue disruption.

e Allium Species (Onion, Leek, Chive):

o Context: Present in the volatile fraction, particularly after chopping or cooking.

Thermal & Processed Sources (The "Propanal Route")

In food systems, 2-Methyl-2-pentenal is frequently identified not as a direct metabolite, but as
a tertiary oxidation product.

o Deep-Fried Qils: It is a marker of thermal degradation of

-3 fatty acids.

» Coffee & Roasted Nuts: Formed during the Maillard reaction and lipid degradation at high
roasting temperatures (

C).

Part 3: Mechanistic Formation Pathways

Understanding the formation of 2-Methyl-2-pentenal is critical for controlling its presence in
pharmaceutical formulations or food products. The dominant pathway is the Aldol
Condensation of Propanal.

The Mechanism: Propanal Self-Condensation

Unlike many volatiles formed via direct enzymatic cleavage, 2-Methyl-2-pentenal is often
formed by the dimerization of propanal. Propanal itself is a breakdown product of
hydroperoxides derived from Linolenic acid.

e Precursor Generation: Thermal or enzymatic oxidation of Linolenic acid yields Propanal.
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» Enolization: Propanal undergoes keto-enol tautomerism.

» Nucleophilic Attack: The enolate of one propanal molecule attacks the carbonyl carbon of
another.

o Dehydration: The resulting aldol adduct loses water to form the conjugated enal system of 2-
Methyl-2-pentenal.

Visualization: Pathway Logic

The following diagram illustrates the transition from fatty acid precursors to the final aldehyde.

Self-C ion Dehydration
Linolenic Acid egradation Lipid Oxidation Cleavage Propanal (x2 Molecules) > Aldol Adduct -H20! 2-Methyl-2-pentenal
(C18:3 n-3) (LOX / Thermal) (Monomer) (3-hydroxy-2-methylpentanal) (Target)

Click to download full resolution via product page

Figure 1: The formation pathway of 2-Methyl-2-pentenal via lipid oxidation and subsequent
aldol condensation of propanal.

Part 4: Analytical Methodology (HS-SPME-GC-MS)

To detect 2-Methyl-2-pentenal accurately, Headspace Solid-Phase Microextraction (HS-
SPME) is the superior choice over liquid extraction due to the compound's volatility and
susceptibility to artifact formation during solvent concentration.

Protocol: Self-Validating Quantification

Objective: Isolate and quantify 2-Methyl-2-pentenal from a complex matrix (e.g., plant tissue
or oil).

1. Sample Preparation

o Matrix Modification: Weigh 2.0 g of sample into a 20 mL headspace vial.

o Standard Addition: Add 5 pL of internal standard (e.g., 2-methyl-3-heptanone or deuterated
benzaldehyde) to monitor extraction efficiency.
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e Salting Out: Add 1.0 g NaCl and 5 mL saturated NaCl solution. Scientific Rationale: This
increases the ionic strength, driving the hydrophobic organic volatiles into the headspace
(Salting-out effect).

2. SPME Extraction Parameters
o Fiber Selection:DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane).

o Why? The triple-phase fiber covers the polarity range and molecular weight of small
aldehydes better than pure PDMS.

¢ Incubation: 40°C for 20 minutes (equilibrium).

o Extraction: 30 minutes at 40°C with agitation (250 rpm).

3. GC-MS Configuration

e Column: DB-Wax (Polar) or equivalent (60m x 0.25mm x 0.25um).
o Why? Polar columns provide better separation of aldehydes from co-eluting hydrocarbons.
e Inlet: 250°C, Splitless mode (0.75 min).
e Oven Program:
o 40°C (hold 3 min).
o Ramp 5°C/min to 180°C.
o Ramp 20°C/min to 240°C (hold 5 min).
e MS Detection: Electron Impact (El) at 70eV. Scan range 35-300 m/z.

e Target lons: Quantify using m/z 98 (Molecular ion) and m/z 69 (Base peak, loss of -CHO).

Analytical Workflow Diagram
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Figure 2: Optimized analytical workflow for the extraction and detection of 2-Methyl-2-
pentenal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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